Cas no 1485708-44-8 (4-(propoxymethyl)oxan-4-ylmethanesulfonyl chloride)

• Product Name: 4-(propoxymethyl)oxan-4-ylmethanesulfonyl chloride
• CAS No: 1485708-44-8
• MF: C₁₀H₁₉ClO₄S
• MW: 270.773461580276
• CID: 5160886
• PubChem ID: 65004673
• Update Time: 2025-05-22

4-(propoxymethyl)oxan-4-ylmethanesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2H-Pyran-4-methanesulfonyl chloride, tetrahydro-4-(propoxymethyl)-
• (4-(Propoxymethyl)tetrahydro-2h-pyran-4-yl)methanesulfonyl chloride
• 4-(propoxymethyl)oxan-4-ylmethanesulfonyl chloride

• Inchi： 1S/C10H19ClO4S/c1-2-5-15-8-10(9-16(11,12)13)3-6-14-7-4-10/h2-9H2,1H3
• InChI Key： HXNZOQSKWRIMEE-UHFFFAOYSA-N
• SMILES： C1OCCC(COCCC)(CS(Cl)(=O)=O)C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxanes Oxanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxanes

Additional information on 4-(propoxymethyl)oxan-4-ylmethanesulfonyl chloride

4-(Propoxymethyl)oxan-4-ylmethanesulfonyl Chloride: A Comprehensive Overview

The compound with CAS No. 1485708-44-8, commonly referred to as 4-(propoxymethyl)oxan-4-ylmethanesulfonyl chloride, is a significant molecule in the field of organic chemistry. This compound is characterized by its unique structure, which combines a sulfonyl chloride group with a cyclic ether moiety. The sulfonyl chloride functional group is highly reactive, making this compound a valuable intermediate in various chemical synthesis processes. Recent studies have highlighted its potential applications in the development of advanced materials and pharmaceuticals.

4-(Propoxymethyl)oxan-4-ylmethanesulfonyl chloride exhibits interesting chemical properties due to the interplay between its sulfonyl chloride and ether functionalities. The sulfonyl chloride group is known for its ability to undergo nucleophilic substitutions, while the ether ring provides stability and flexibility to the molecule. Researchers have explored the reactivity of this compound under different conditions, revealing its suitability for forming sulfonamides, sulfonates, and other derivatives. These derivatives have found applications in drug design, where precise control over molecular interactions is crucial.

One of the most notable advancements involving 4-(propoxymethyl)oxan-4-ylmethanesulfonyl chloride is its role in the synthesis of bioactive compounds. Recent studies have demonstrated that this compound can serve as a versatile building block for constructing complex molecular architectures. For instance, it has been employed in the development of novel antibiotics and anticancer agents, where its reactivity and structural diversity are highly advantageous. The ability to modify the ether ring and sulfonyl chloride group independently has opened new avenues for tailoring molecular properties to meet specific therapeutic needs.

The synthesis of 4-(propoxymethyl)oxan-4-ylmethanesulfonyl chloride involves a multi-step process that combines traditional organic chemistry techniques with modern catalytic methods. Key steps include the formation of the ether ring via Williamson ether synthesis and the introduction of the sulfonyl chloride group through sulfonation reactions. Recent optimizations in these steps have improved yields and reduced reaction times, making this compound more accessible for large-scale production.

In terms of applications, 4-(propoxymethyl)oxan-4-ylmethanesulfonyl chloride has shown promise in materials science as well. Its ability to form stable polymers and coatings has led to its investigation as a precursor for advanced materials with tailored mechanical and thermal properties. Researchers have also explored its potential in green chemistry, seeking ways to minimize waste and enhance sustainability during its synthesis and use.

From an environmental perspective, understanding the behavior of 4-(propoxymethyl)oxan-4-ylmethanesulfonyl chloride in various ecosystems is crucial. Studies have indicated that this compound undergoes rapid degradation under certain conditions, reducing its persistence in the environment. However, further research is needed to fully assess its ecological impact and develop strategies for safe handling and disposal.

In conclusion, 4-(propoxymethyl)oxan-4-ylmethanesulfonyl chloride (CAS No. 1485708-44-8) is a versatile compound with significant potential across multiple disciplines. Its unique chemical properties, combined with recent advancements in synthesis and application techniques, position it as a valuable tool for researchers and industries alike. As ongoing studies continue to uncover new possibilities for this molecule, its role in shaping future innovations is expected to grow significantly.